1-[3-(2-methoxy-4-propylphenoxy)propyl]-1H-imidazole hydrochloride

• IUPAC Name: 1-[3-(2-methoxy-4-propylphenoxy)propyl]imidazole;hydrochloride
• InChI: InChI=1S/C16H22N2O2.ClH/c1-3-5-14-6-7-15(16(12-14)19-2)20-11-4-9-18-10-8-17-13-18;/h6-8,10,12-13H,3-5,9,11H2,1-2H3;1H
• InChI Key: XVWBJOPCTBEZCY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(C=C1)OCCCN2C=CN=C2)OC.Cl
• Molecular Formula: C16H23ClN2O2
• Molecular Weight: 310.82 g/mol

Description

1-[3-(2-methoxy-4-propylphenoxy)propyl]-1H-imidazole hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a selective antagonist of the histamine H2 receptor, which is involved in the regulation of gastric acid secretion.

Mechanism of Action

The mechanism of action of 1-[3-(2-methoxy-4-propylphenoxy)propyl]-1H-imidazole hydrochloride involves the selective inhibition of the histamine H2 receptor. This leads to a decrease in gastric acid secretion and an increase in the pH of the stomach. The compound also has anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It inhibits the activity of the histamine H2 receptor, which is involved in the regulation of gastric acid secretion. It also has anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects. The compound has been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[3-(2-methoxy-4-propylphenoxy)propyl]-1H-imidazole hydrochloride in lab experiments include its high potency and selectivity for the histamine H2 receptor. It is also relatively easy to synthesize and purify. However, the compound has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the research on 1-[3-(2-methoxy-4-propylphenoxy)propyl]-1H-imidazole hydrochloride. One area of interest is the development of novel analogs with improved pharmacological properties. Another area of research is the investigation of the compound's potential therapeutic applications in other diseases, such as inflammatory bowel disease and cancer. Additionally, the compound's mechanism of action and biochemical effects need further exploration to fully understand its therapeutic potential.
Conclusion:
In conclusion, this compound is a promising compound with potential therapeutic applications in gastric ulcers, gastroesophageal reflux disease, and other acid-related disorders. Its selective inhibition of the histamine H2 receptor and anti-inflammatory and antioxidant properties make it an attractive candidate for further research. The compound's advantages and limitations for lab experiments and future directions for research have also been discussed.

Scientific Research Applications

1-[3-(2-methoxy-4-propylphenoxy)propyl]-1H-imidazole hydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to be effective in the treatment of gastric ulcers, gastroesophageal reflux disease, and other acid-related disorders. It has also been investigated for its anti-inflammatory, antioxidant, and antitumor properties.